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Compound of Interest

Compound Name: UNC6212 (Kme2)

Cat. No.: B15144763

For Researchers, Scientists, and Drug Development Professionals

Introduction

UNCG6212 is a dimethyllysine (Kme2)-containing peptidomimetic ligand that demonstrates a
binding affinity for the chromodomain of Chromobox protein homolog 5 (CBX5), also known as
HP1a, with a dissociation constant (KD) of 5.7 uM.[1][2][3] CBX5 is a key epigenetic "reader”
protein that recognizes and binds to histone H3 trimethylated at lysine 9 (H3K9me3), a
hallmark of heterochromatin. This interaction is crucial for the establishment and maintenance
of gene silencing.[4][5] Dysregulation of CBX5 has been implicated in various diseases,
including cancer, where it can influence cell proliferation, apoptosis, and drug resistance.[4][5]

[6]7]

These application notes provide a comprehensive guide for the utilization of UNC6212 in cell-
based assays to probe the function of CBX5 and its downstream signaling pathways. The
protocols outlined below are foundational and may require optimization for specific cell lines
and experimental conditions.

Data Presentation
Table 1: Physicochemical Properties of UNC6212 (Kme2)
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Property Value Reference
Chromobox protein homolog 5

Target [1][2]13]
(CBX5/HP1a)

Binding Affinity (KD) 5.7 uM [1][2]13]

Molecular Weight Varies by supplier

Formulation Typically supplied as a solid

Solubility Soluble in DMSO [8]

Table 2: Recommended Concentration Ranges for Initial

Experiments

Assay Type

Suggested Starting . .
. Incubation Time
Concentration Range

Cell Viability/Proliferation (e.g.,

] 1-100 uM 24 - 72 hours
MTT, CellTiter-Glo)
Western Blot 10 - 50 uM 24 - 48 hours
Immunofluorescence 10 - 50 uM 24 - 48 hours
Chromatin
10 - 50 uM 24 - 48 hours

Immunoprecipitation (ChiP)

Note: These are suggested starting ranges and should be optimized for each cell line and

experimental endpoint.

Signaling Pathways and Experimental Workflows
CBX5-Mediated Gene Silencing Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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